Cas no 1241685-71-1 (N-cyclohexyl-2-[4-(2-phenylethenesulfonyl)pipera zin-1-yl]-N-(propan-2-yl)acetamide)

• Product Name: N-cyclohexyl-2-[4-(2-phenylethenesulfonyl)pipera zin-1-yl]-N-(propan-2-yl)acetamide
• CAS No: 1241685-71-1
• MF: C₂₃H₃₅N₃O₃S
• MW: 433.607304811478
• CID: 6123769
• PubChem ID: 8689523
• Update Time: 2025-05-28

N-cyclohexyl-2-[4-(2-phenylethenesulfonyl)pipera zin-1-yl]-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-[4-(2-phenylethenesulfonyl)pipera zin-1-yl]-N-(propan-2-yl)acetamide
• 1-Piperazineacetamide, N-cyclohexyl-N-(1-methylethyl)-4-[(2-phenylethenyl)sulfonyl]-
• EN300-26585830
• N-cyclohexyl-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]-N-(propan-2-yl)acetamide
• N-cyclohexyl-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-propan-2-ylacetamide
• Z105144728
• 1241685-71-1

• Inchi： 1S/C23H35N3O3S/c1-20(2)26(22-11-7-4-8-12-22)23(27)19-24-14-16-25(17-15-24)30(28,29)18-13-21-9-5-3-6-10-21/h3,5-6,9-10,13,18,20,22H,4,7-8,11-12,14-17,19H2,1-2H3
• InChI Key： VSMAUIDAFNEDGL-UHFFFAOYSA-N
• SMILES： N1(CC(N(C2CCCCC2)C(C)C)=O)CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 433.23991316g/mol
• Monoisotopic Mass: 433.23991316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 588.4±60.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides